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Compound of Interest

Compound Name:
(5-Bromo-2-chloropyridin-4-

YL)methanol

Cat. No.: B578820 Get Quote

Technical Guide: (5-Bromo-2-chloropyridin-4-
YL)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of (5-Bromo-2-chloropyridin-4-YL)methanol, a key intermediate in pharmaceutical

and organic synthesis. This document outlines its molecular characteristics and provides

general experimental protocols for its synthesis and analysis, tailored for professionals in drug

development and chemical research.

Core Molecular Data
The fundamental properties of (5-Bromo-2-chloropyridin-4-YL)methanol are summarized

below, providing a quantitative basis for its use in experimental settings.
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Property Value Source

Molecular Formula C6H5BrClNO [1][2]

Molecular Weight 222.47 g/mol [1]

Exact Mass 220.92400 u [2]

CAS Number 1211531-97-3 [1][2]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of (5-Bromo-2-chloropyridin-
4-YL)methanol are not readily available in public literature, a general synthetic approach can

be inferred from the synthesis of structurally similar compounds, such as 5-bromo-2,4-

dichloropyridine. The following outlines a plausible synthetic workflow and standard analytical

methods for characterization.

General Synthetic Approach
The synthesis of halogenated pyridine derivatives often involves a multi-step process starting

from a more common pyridine precursor. A potential pathway for the synthesis of (5-Bromo-2-
chloropyridin-4-YL)methanol could involve the following key transformations:

Bromination: Introduction of a bromine atom at the 5-position of a suitable pyridine precursor.

Chlorination: Introduction of a chlorine atom at the 2-position.

Formylation or Carboxylation: Introduction of a functional group at the 4-position that can be

subsequently reduced to a hydroxymethyl group.

Reduction: Conversion of the 4-position functional group (e.g., an aldehyde or a carboxylic

acid) to the primary alcohol.

It is crucial to carefully select the order of these steps to manage the directing effects of the

substituents on the pyridine ring.

Analytical Characterization
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Standard analytical techniques are employed to confirm the identity, purity, and structure of the

synthesized (5-Bromo-2-chloropyridin-4-YL)methanol.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound. A reversed-phase column with a suitable mobile phase (e.g., a gradient of

acetonitrile and water with a trifluoroacetic acid modifier) would likely provide good

separation.

Mass Spectrometry (MS): To confirm the molecular weight of the compound. Techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS) can be utilized.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

elucidating the chemical structure, confirming the positions of the substituents on the

pyridine ring, and ensuring the presence of the hydroxymethyl group.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the O-

H stretch of the alcohol and the characteristic vibrations of the pyridine ring.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

novel chemical entity like (5-Bromo-2-chloropyridin-4-YL)methanol.
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Caption: Logical workflow for the synthesis and characterization of a chemical compound.
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Safety and Handling
(5-Bromo-2-chloropyridin-4-YL)methanol should be handled with care in a well-ventilated

laboratory environment. Appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information,

refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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